1-[3-(Ethyloxy)-4-nitrophenyl]-4-piperidinone

• CAS RN: 1089283-26-0
• Molecular Formula: C13H16N2O4
• Molecular Weight: 264.28
• IUPAC Name: 1-(3-ethoxy-4-nitrophenyl)piperidin-4-one
• InChI: InChI=1S/C13H16N2O4/c1-2-19-13-9-10(3-4-12(13)15(17)18)14-7-5-11(16)6-8-14/h3-4,9H,2,5-8H2,1H3
• InChI Key: HCBBWVKERTVNPN-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)N2CCC(=O)CC2)[N+](=O)[O-]

Description

1-[3-(Ethyloxy)-4-nitrophenyl]-4-piperidinone is a useful research compound. Its molecular formula is C13H16N2O4 and its molecular weight is 264.28. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of 1-[3-(ethyloxy)-4-nitrophenyl]-4-piperidinol (4.00 g, 15.0 mmol) in DCM (150 mL) was sequentially added solid NaHCO3 (6.31 g, 75.1 mmol), Dess-Martin Periodane (7.65 g, 18.0 mmol) and H2O (0.27 mL, 15.0 mmol). The reaction was then vigorously stirred at rt for 1 h. The reaction was quenched with equal volumes of saturated sodium thiosulfate (aq) and saturated NaHCO3 (aq) and allowed to stir for an additional 0.5 h. The layers were separated and the aqueous layer was extracted with DCM. The combined organic layers were then dried, filtered and concentrated in vacuo. The residue was purified by flash chromatography to afford 1-[3-(ethyloxy)-4-nitrophenyl]-4-piperidinone (2.15 g, 54%) as a yellow solid. 1H NMR (400 MHz, DMSO-d6) δ ppm 7.91 (d, J=9.3 Hz, 1H), 6.61 (dd, J=9.4, 2.6 Hz, 1H), 6.53 (d, J=2.5 Hz, 1H), 4.21 (q, J=7.0 Hz, 2H), 3.81 (t, J=6.1 Hz, 4H), 2.46-2.53 (m, 4H), 1.36 (t, J=7.0 Hz, 3H).